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Compound of Interest

Compound Name: FR-900137

Cat. No.: B1674036 Get Quote

Technical Support Center: FR-900137
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to address solubility issues encountered with FR-900137. The information is tailored for

researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is FR-900137 and what are its chemical properties?

FR-900137 is an antibiotic produced by a strain of Streptomyces.[1][2][3] Its chemical structure

has been identified as methyl hydrogen N1-methyl N2-(L)-leucyl phosphorohydrazidate.[1][2]

Summary of FR-900137 Chemical Properties

Property Value Source

Chemical Formula C8H20N3O4P [4]

Molecular Weight 253.23 g/mol [4]

Appearance Solid powder [4]

CAS Number 73706-58-8 [3][4]

Q2: I am having trouble dissolving FR-900137. What are the recommended solvents?
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There is limited publicly available data on the specific solubility of FR-900137. However, based

on its chemical structure as a derivative of L-leucine, a systematic approach to solvent

selection can be undertaken. It is recommended to always start with a small amount of the

compound for solubility testing.

Q3: My FR-900137 solution appears cloudy or has precipitates. What should I do?

Cloudiness or precipitation indicates that the compound is not fully dissolved. This can be due

to using an inappropriate solvent, the concentration being too high, or a change in solvent

polarity when diluting a stock solution. Refer to the troubleshooting guide below for a step-by-

step approach to resolving this issue.

Troubleshooting Guide for FR-900137 Insolubility
This guide provides a systematic workflow to address solubility challenges with FR-900137.

Step 1: Initial Solvent Selection
Given that FR-900137 is a derivative of the amino acid L-leucine, its solubility is likely

influenced by pH and the polarity of the solvent. L-leucine itself is soluble in water, as well as in

acidic and alkaline solutions.[5][6] Therefore, a logical starting point for solubilizing FR-900137
is to test a range of solvents from aqueous to organic.

Recommended Starting Solvents
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Solvent Category Examples
Rationale &
Considerations

Aqueous Deionized Water
Start with water as L-leucine is

water-soluble.[5][6]

Aqueous Acid (e.g., 0.1 M HCl)

The free amino group in the

leucine moiety may be

protonated, increasing

solubility.

Aqueous Base (e.g., 0.1 M

NaOH)

The phosphonate group may

be deprotonated, increasing

solubility.

Organic DMSO, Ethanol, DMF

Derivatives of L-leucine, such

as FMOC-L-leucine, show

good solubility in these organic

solvents.[7]

Step 2: Experimental Protocol for Solubility Testing
Aliquot a small amount of your solid FR-900137 for testing to preserve your main stock.

Add the selected solvent dropwise to the compound.

Vortex or sonicate the mixture to aid dissolution. Gentle heating may also be considered, but

be mindful of potential degradation.

Visually inspect for any undissolved particles against a dark background.

If the compound dissolves, you can proceed to determine the approximate concentration. If

not, proceed to the next solvent in the recommended list.

Workflow for Troubleshooting Insolubility
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Start: Undissolved FR-900137

Step 1: Solvent Testing

Step 2: Aiding Dissolution

Step 3: Outcome

Insoluble Compound

Test Deionized Water

Test Dilute Acid (e.g., 0.1 M HCl)

If insoluble

Vortex/Sonicate

Test Dilute Base (e.g., 0.1 M NaOH)

If insoluble

Test DMSO

If insoluble

Test Ethanol

If insoluble

Gentle Heating

Compound Soluble

If dissolved

Compound Insoluble

If still insoluble
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Caption: Troubleshooting workflow for FR-900137 insolubility.
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Step 3: Preparing Stock Solutions and Avoiding
Precipitation
Once a suitable solvent is identified (e.g., DMSO), a concentrated stock solution can be

prepared. A common issue arises when diluting a stock solution in an organic solvent into an

aqueous buffer for experiments, which can cause the compound to precipitate.

Protocol for Diluting Stock Solutions:

Prepare a high-concentration stock solution in a suitable organic solvent like DMSO.

For your experiment, perform serial dilutions of the stock solution in the same organic

solvent to get closer to your final concentration.

Add the diluted compound dropwise to your aqueous buffer while vortexing to ensure rapid

mixing and minimize local concentration gradients that can lead to precipitation.

Ensure the final concentration of the organic solvent in your experimental medium is low

(typically <0.5%) to avoid solvent effects on your cells or assay.

Mechanism of Action and Signaling Pathways
Currently, the specific molecular mechanism of action for FR-900137 as an antibiotic is not

well-documented in publicly available literature. Therefore, a specific signaling pathway

diagram cannot be provided at this time. The troubleshooting workflow diagram above provides

a logical sequence for addressing the practical issue of insolubility.

Disclaimer: The information provided is based on the chemical structure of FR-900137 and

general principles of chemical solubility. It is essential to perform small-scale solubility tests

before dissolving the entire stock of the compound. Always refer to the manufacturer's

datasheet if available. All laboratory work should be conducted with appropriate safety

precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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